Cas no 21598-04-9 (3-methoxy-1H-indole-2-carboxylic acid)

3-Methoxy-1H-indole-2-carboxylic acid is a versatile heterocyclic compound featuring a methoxy-substituted indole core with a carboxylic acid functional group. It serves as a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its structural properties enable selective modifications, making it useful in the development of biologically active molecules and complex chemical scaffolds.

3-methoxy-1H-indole-2-carboxylic acid structure

21598-04-9 structure

Product Name:3-methoxy-1H-indole-2-carboxylic acid

CAS No:21598-04-9

MF:C₁₀H₉NO₃

MW:191.183362722397

MDL:MFCD20638984

CID:4641629

PubChem ID:12490859

Update Time:2025-06-19

3-methoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-1H-indole-2-carboxylic acid
- MDL： MFCD20638984
- Inchi： 1S/C10H9NO3/c1-14-9-6-4-2-3-5-7(6)11-8(9)10(12)13/h2-5,11H,1H3,(H,12,13)
- InChI Key： CKFXYMTUUVNCIX-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)C(OC)=C1C(O)=O

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 431.8±25.0 °C at 760 mmHg
Flash Point: 214.9±23.2 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-methoxy-1H-indole-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-methoxy-1H-indole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M342460-5mg	3-methoxy-1H-indole-2-carboxylic Acid	21598-04-9		5mg	$ 50.00	2022-06-03
TRC	M342460-10mg	3-methoxy-1H-indole-2-carboxylic Acid	21598-04-9		10mg	$ 95.00	2022-06-03
TRC	M342460-50mg	3-methoxy-1H-indole-2-carboxylic Acid	21598-04-9		50mg	$ 320.00	2022-06-03
TRC	M342460-25mg	3-Methoxy-1H-indole-2-carboxylic Acid	21598-04-9		25mg	$173.00	2023-05-17
TRC	M342460-100mg	3-Methoxy-1H-indole-2-carboxylic Acid	21598-04-9		100mg	$603.00	2023-05-17
TRC	M342460-250mg	3-Methoxy-1H-indole-2-carboxylic Acid	21598-04-9		250mg	$1378.00	2023-05-17
Enamine	EN300-208629-0.05g	3-methoxy-1H-indole-2-carboxylic acid	21598-04-9	95%	0.05g	$249.0	2023-09-16
Enamine	EN300-208629-0.1g	3-methoxy-1H-indole-2-carboxylic acid	21598-04-9	95%	0.1g	$372.0	2023-09-16
Enamine	EN300-208629-0.25g	3-methoxy-1H-indole-2-carboxylic acid	21598-04-9	95%	0.25g	$530.0	2023-09-16
Enamine	EN300-208629-0.5g	3-methoxy-1H-indole-2-carboxylic acid	21598-04-9	95%	0.5g	$835.0	2023-09-16